3-Cyclopropoxy-2-iodoisonicotinonitrile
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Description
3-Cyclopropoxy-2-iodoisonicotinonitrile is a nitrile-containing heterocyclic compound featuring a pyridine core substituted with a cyclopropoxy group at the 3-position and an iodine atom at the 2-position. The cyclopropoxy group introduces steric strain and may enhance metabolic stability or lipophilicity, while the iodine atom serves as a versatile handle for cross-coupling reactions, a feature critical in medicinal chemistry and materials science .
Properties
Molecular Formula |
C9H7IN2O |
|---|---|
Molecular Weight |
286.07 g/mol |
IUPAC Name |
3-cyclopropyloxy-2-iodopyridine-4-carbonitrile |
InChI |
InChI=1S/C9H7IN2O/c10-9-8(13-7-1-2-7)6(5-11)3-4-12-9/h3-4,7H,1-2H2 |
InChI Key |
CQJHDLJWMNIDLQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CN=C2I)C#N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-Cyclopropoxy-2-iodoisonicotinonitrile typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 3-cyclopropoxyisonicotinonitrile and iodine.
Reaction Conditions: The key step involves the iodination of 3-cyclopropoxyisonicotinonitrile using iodine and a suitable oxidizing agent under controlled conditions. This reaction is typically carried out in an organic solvent such as acetonitrile or dichloromethane at room temperature.
Purification: The crude product is purified using standard techniques such as column chromatography to obtain the desired compound with high purity.
Chemical Reactions Analysis
3-Cyclopropoxy-2-iodoisonicotinonitrile undergoes various types of chemical reactions, including:
Substitution Reactions: The iodine atom at the 2-position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions. Common reagents for these reactions include sodium azide or thiourea.
Oxidation and Reduction: The compound can undergo oxidation reactions to form corresponding oxides or reduction reactions to remove the iodine atom. Reagents such as hydrogen peroxide for oxidation and sodium borohydride for reduction are commonly used.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
3-Cyclopropoxy-2-iodoisonicotinonitrile has several scientific research applications, including:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules. Its reactivity makes it valuable in the development of new synthetic methodologies.
Biology: The compound is studied for its potential biological activities, including its interactions with biological targets. It may serve as a lead compound for the development of new pharmaceuticals.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of diseases where iodine-containing compounds have shown efficacy.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-2-iodoisonicotinonitrile is not fully understood. it is believed to interact with molecular targets through its iodine atom, which can form covalent bonds with nucleophilic sites on proteins or other biomolecules. This interaction may lead to the modulation of biological pathways and exert its effects .
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 3-Cyclopropoxy-2-iodoisonicotinonitrile with structurally related compounds:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
